Cas no 80598-26-1 (3alpha,7alpha-Dihydroxycoprostan)

3alpha,7alpha-Dihydroxycoprostan structure

80598-26-1 structure

Product name:3alpha,7alpha-Dihydroxycoprostan

CAS No:80598-26-1

MF:C₂₇H₄₈O₂

MW:404.669

CID:2003747

3alpha,7alpha-Dihydroxycoprostan Chemical and Physical Properties

Names and Identifiers

- 3alpha,7alpha-Dihydroxycoprostan
- 5beta-Cholestan-3alpha,7alpha-diol
- Coprostan-3alpha,7alpha-diol

3alpha,7alpha-Dihydroxycoprostan Related Literature

1. 9-Amino-(9-deoxy)cinchona alkaloid-derived new chiral phase-transfer catalysts†

Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
2. 3D quantum theranosomes: a new direction for label-free theranostics†

Nanoscale Horiz., 2019,4, 495-515
3. A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†

Jennifer Bain,Christopher J. Legge,Deborah L. Beattie,Annie Sahota,Catherine Dirks,Joseph R. Lovett,Sarah S. Staniland Nanoscale, 2019,11, 11617-11625
4. A beryllium-selective microcantilever sensor modified with benzo-9-crown-3 functionalized polymer brushes†

Ling-Bao Xing,Xiao-Jun Wang,Cheng-Juan Wu,Bin Chen,Hai-Feng Ji,Li-Zhu Wu,Chen-Ho Tung Anal. Methods, 2017,9, 3356-3360
5. A block copolymer of zwitterionic polyphosphoester and polylactic acid for drug delivery†

Rong Sun,Xiao-Jiao Du,Chun-Yang Sun,Song Shen,Yang Liu,Yan Bao,Yan-Hua Zhu Biomater. Sci., 2015,3, 1105-1113
6. A ‘triflate-like’ tetrafluoroarylsulfonate linker for multifunctional solid-phase organic synthesis†

Chem. Commun., 2004, 1916-1917
7. 3-Dimensional cuboid structured ZnFe2O4@C nano-whiskers as anode materials for lithium-ion batteries based on the in situ graft polymerization method

Kwok-ho Lam RSC Adv., 2016,6, 96743-96751
8. A comprehensive study on the effect of preparation methods for Au-core@shell silica materials in room temperature oxidative amide formation†

Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
9. A [2]rotaxane-based 1H NMR spectroscopic probe for the simultaneous identification of physiologically important metal ions in solution†

Nai-Chia Chen,Po-Yi Huang,Chien-Chen Lai,Yi-Hung Liu,Yu Wang,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2007, 4122-4124
10. A “nano-windmill” driven by a flux of water vapour: a comparison to the rotating ATPase†

Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738

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